This study demonstrates a comparison of oxidation performance and sulfur poisoning/regeneration between zeolite- and alumina-supported Pt catalysts for their use as diesel oxidation catalysts (DOC). All three Pt/zeolite catalysts (β, Y, and ZSM-5) with a high siliceous content (SiO2/Al2O3 = 211–243) prepared by incipient impregnation had an average size of Pt particles from 15 to 24 nm after degreening at 700 °C. The Pt/BEA catalyst not only outperformed the benchmark Pt/Al2O3 in terms of the conversion and T50 (e.g., lower by 13 and 72 °C for CO and C3H8, respectively) but also exhibited more stable conversion than the benchmark Pt/Al2O3 during five cycles of the activity test. All zeolite-based catalysts exhibited significantly higher conversions of C3H8 than Pt/Al2O3 possibly because of the better confinement of C3H8 in the zeolite pores in Pt/zeolites than Pt/Al2O3. SO2 inhibited the oxidation of CO and NO but promoted the oxidation of C3H8. Pt/zeolites were more susceptible to the poisoning with SO2 than Pt/Al2O3; nevertheless, they could be effectively regenerated in the same way as Pt/Al2O3. Another beneficial aspect of Pt/BEA was that it regained NO oxidation activity faster than Pt/Al2O3 when stopping the exposure to SO2.

Pectin is a plant-based hydrocolloid that has unique structural and biochemical properties. It is extracted from discarded fruit-processing industry waste, such as peels. Due to its natural origin and novel properties, pectin is widely accepted in various sectors such as food, pharmaceuticals, nutraceuticals, cosmetics, biomedical, and edible packaging. This work aims to understand the conventional pectin production process from the sustainability standpoint using the life cycle assessment methodology. This enables novel insights into the process, which promotes a greener and more sustainable process of pectin production. In this work, the total life cycle impact in producing 1 kg of pectin was 9.69 kg CO2 equiv in the base-case scenario. In the pectin production process, the stages that contribute to higher impacts were also identified. Furthermore, mineral and organic acids were compared to understand the greenness of acids from the sustainability view. Citric acid, ethanol, and electricity appeared to be the major contributors to climate change impacts; therefore, scenario studies were included to address these issues. The analysis is used as a basis for a discussion about sustainable pectin extraction and its scale-up. Overall, we believe that this perspective would aid in the decision-making process for choosing green and sustainable methods to make the pectin production process environment safe and industrially more acceptable.

Solid flow in a Geldart’s group B circulating fluidized bed (CFB) riser is complex, and it exhibits backflow and recirculation in the riser. A single radioactive tracer particle is used to measure the overall and sectional residence time distribution in a CFB riser at a gas velocity of 7.6–9.2 m/s and a solid flux of 100–200 kg/m2s. At the same time, radioactive particle tracking (RPT) data are used to measure the trajectories of the tracer particle and its length distribution at the bottom and middle sections of the riser. Both residence time distribution (RTD) and trajectory length distribution data obtained from RPT and RTD experiments are processed and compared. Results show that the bottom section has higher back mixing than the middle section. The results also show that back mixing in both the sections reduces with an increase in the gas inlet velocity and reduces marginally with an increase in the solid flux. Results confirm that RPT and RTD data are highly correlated and can be used with the same accuracy to quantify the macromixing behavior of any process vessel/reactor.

Breakthroughs in computing have led to development of new generations of Earth Systems Models providing detailed information on how our planet may locally respond to the ongoing global warming. Access to such climate information systems presents an unprecedented opportunity for engineers to make tangible contributions to climate adaptation through integration of climate information in their products, designs, and services. We introduce the concept of “Climate Informed Engineering” (CIE) as an emerging interdisciplinary field integrating climatic considerations in engineering products and services. The concept behind CIE is to enable engineers to build infrastructure, devices, sensors or develop new materials and processes that are informed by climate and climate change information. We believe CIE will be an increasingly important dimension of Engineering Science resonating with engineers and scientists with different backgrounds.

Atmospheric carbon poses an existential threat to civilization via global climate change. Hundreds of gigatonnes of carbon dioxide must be removed from earth’s atmosphere in the next three decades, necessitating a low-cost, energy-efficient process to extract low concentrations of carbon dioxide for conversion to a stable material permanently stored for thousands of years. In this work, the challenge of removing gigatonnes of CO2 is described via the scale of effort and the thermodynamics of collecting and reducing this diffuse chemical, the accumulation of which imparts a substantial entropy penalty on any atmospheric carbon capture process. The methods of CO2 reduction combined with upstream direct air capture (DAC) including absorption, membrane separation, and adsorption are compared with biomass torrefaction and permanent burial (BTB). A Monte Carlo model assesses the mass, energy, and economics of the full process of biomass torrefaction from biomass collection and transport to stable carbon burial to determine that 95% of scenarios could remove carbon for less than $200 per CO2-tonne-equivalent. Torrefied carbon is further discussed for its long-term stability and availability at the scale required to substantially mitigate the threat of climate change.

We examined the hydrolysis of polyethylene terephthalate (PET) with added polypropylene or cellulose and measured the yield of the terephthalic acid (TPA) monomer recovered. The TPA yield from hydrolysis at 250 °C for 30 min nearly doubled from 40 to 75% with the addition of polypropylene (PP). It increased to 55% with the addition of cellulose. There were no statistically significant increases in TPA yield from hydrolysis with the added plastic or biomass at 300 or 350 °C. The solid material recovered from the hydrolytic depolymerization, after first recovering water- and dichloromethane-soluble compounds, was largely TPA, and the amounts of the other reaction products present with it were largely the same irrespective of the presence or absence of PP or cellulose in the reactor. The TPA yield was affected strongly by the reaction time, reaction temperature, and PET type (fiber-reinforced pellet vs chips from a water bottle). The addition of PP or cellulose to the reactor reduces the influence of reaction time on TPA yield from PET hydrolysis.

Air pollution is a central problem faced by industries during the production process. The control of this pollution is essential for the environment and living organisms as it creates harmful effects. Biofiltration is a current pollution management strategy that concerns removing odor, volatile organic compounds (VOCs), and other pollutants from the air. Recently, this approach has earned vogue globally due to its low-cost and straightforward technique, effortless function, high reduction efficacy, less energy necessity, and residual consequences not needing additional remedy. There is a critical requirement to consider sustainable machinery to decrease the pollutants arising within air and water sources. For managing these different kinds of pollutant reductions, biofiltration techniques have been utilized. The contaminants are adsorbed upon the medium exterior and are metabolized to benign outcomes through immobilized microbes. Biofiltration-based designs have appeared advantageous in terminating dangerous pollutants from wastewater or contaminated air in recent years. Biofiltration uses the possibilities of microbial approaches (bacteria and fungi) to lessen the broad range of compounds and VOCs. In this review, we have discussed a general introduction based on biofiltration and the classification of air pollutants based on different sources. The history of biofiltration and other mechanisms used in biofiltration techniques have been discussed. Further, the crucial factors of biofilters that affect the performance of biofiltration techniques have been discussed in detail. Finally, we concluded the topic with current challenges and future prospects.

Online process supervision is enabled by smart sensor development, hence attracting increasing attention in pharmaceutical and chemical process engineering. Additional sensor data enable more precise process control as additional process parameters can be monitored. They are easy to integrate into modular plants, and their provided additional process parameters enable a more flexible operation of the apparatus due to the quick and more sensitive reaction to changing circumstances. An artificial intelligence-based optical sensor for the investigation of different operating states and droplet sizes within a liquid–liquid stirred DN32 extraction column in counter current flow is developed and presented in this work. Two operating states, the flooding state and the column’s regular operating state, are differentiated as observable states. Additionally, the diameter of the rising liquid droplets of the disperse phase is categorized into different diameter classes. A control strategy for the extraction column is derived based on the results of the convolutional neural network-based image analysis. Thus, a robust soft sensor controlling the hydrodynamics of an extraction column was developed. The developed control strategy automatically leads the extraction column into a favorable hydrodynamically stable operation state.

A unconventional stirred tank of geometry typically adopted for the production of biogas is experimentally investigated with pseudo-plastic model fluids. The apparent viscosities of the fluids, based on the Metzner–Otto method, are in the range of 39–264 mPa·s, resulting in a range of rotational Reynolds number equal to 17–648. The power consumption of the three top-entering agitators is measured by a strain gauge technique, and the power number curve is obtained in the full range of flow regimes, going from laminar to fully turbulent conditions. The flow field measured by particle image velocimetry allows us to observe the fluid circulation patterns and their variations in different operative conditions. The measurements reveal relatively low axial and radial velocities, especially toward the bottom of the tank, that may hinder solid feedstock suspension and subsequent biogas production. Significant changes in the flow patterns are observed with small variations in the impeller speed and the mixture viscosity. The homogenization dynamics of a tracer obtained by planar laser-induced fluorescence leads us to estimate the dimensionless mixing time, a trend similar to that observed for conventional stirred vessel geometries. The detailed fluid dynamics information collected by a combination of different techniques can contribute to optimize the energy requirement and to avoid failure of the biogas production due to poor fluid mixing.

3D-printed catalyst structures have the potential to broaden reactor operating windows. However, the hydrodynamic aspects associated with these novel catalyst structures have not yet been quantified in detail. This work applies a recently introduced noninvasive, instantaneous, whole-field concentration measurement technique based on infrared transmission to quantify the rate of transverse gas dispersion in 3D-printed logpile structures. Twenty-two structural variations have been investigated at various operating conditions, and the measured transverse gas dispersion has been correlated to the Péclet number and the structures’ porosity and feature size. It is shown that staggered configurations of these logpile structures offer significantly more tunability of the dispersion behavior compared to straight structures. The proposed correlations can be used to facilitate considerations of reactor design and operating windows.